6-bromo-N-cyclohexyl-N-ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: 6-bromo-N-cyclohexyl-N-ethyl-8-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C19H22BrNO4/c1-3-21(14-7-5-4-6-8-14)18(22)15-10-12-9-13(20)11-16(24-2)17(12)25-19(15)23/h9-11,14H,3-8H2,1-2H3
• InChI Key: MRHXGQQEGBMXAU-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCCC1)C(=O)C2=CC3=CC(=CC(=C3OC2=O)OC)Br
• Molecular Formula: C19H22BrNO4
• Molecular Weight: 408.3 g/mol

Description

The compound “6-bromo-N-cyclohexyl-N-ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide” is a type of 2H-chromene. 2H-chromene is an important class of heterocyclic compounds with versatile biological profiles, a simple structure, and mild adverse effects.

Mechanism of Action

The mechanism of action of 6-bromo-N-cyclohexyl-N-ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide is not fully understood. However, studies have suggested that it exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. It has also been found to modulate the expression of various genes involved in cancer progression.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. It has been found to induce cell cycle arrest, inhibit cell migration, and reduce the expression of various inflammatory cytokines. It has also been reported to modulate the activity of various enzymes involved in cellular metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-bromo-N-cyclohexyl-N-ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide is its high potency and selectivity towards cancer cells. It also exhibits low toxicity towards normal cells, making it a promising drug candidate. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research and development of 6-bromo-N-cyclohexyl-N-ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide. One of the areas of interest is the optimization of its pharmacokinetic properties to improve its bioavailability and efficacy. Another direction is the investigation of its potential as a drug candidate for other diseases, such as inflammatory disorders and infectious diseases. Additionally, the development of novel formulations and delivery systems for this compound can enhance its therapeutic potential. Finally, further studies are needed to elucidate the mechanism of action and identify potential targets for this compound.
Conclusion:
This compound is a promising chemical compound with potential applications in various fields, including medicinal chemistry, drug discovery, and material science. Its high potency and selectivity towards cancer cells make it a promising drug candidate. However, further research is needed to optimize its pharmacokinetic properties and elucidate its mechanism of action.

Scientific Research Applications

The potential applications of 6-bromo-N-cyclohexyl-N-ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide are diverse. It has been extensively studied in medicinal chemistry for its potential as a drug candidate. Studies have shown that this compound exhibits significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been found to possess anti-inflammatory, antifungal, and antibacterial properties.